molecular formula C11H8Cl2N2O B1168402 SODIUM ALKYLARYLPOLYETHER SULFONATE CAS No. 9010-41-7

SODIUM ALKYLARYLPOLYETHER SULFONATE

Cat. No.: B1168402
CAS No.: 9010-41-7
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Sodium Alkylarylpolyether Sulfonate typically involves the sulfonation of alkylarylpolyether compounds. The process begins with the alkylation of aromatic compounds, followed by the polymerization of ethylene oxide to introduce polyether chains. The final step involves sulfonation using sulfur trioxide or chlorosulfonic acid under controlled conditions to yield the sulfonate group .

Industrial Production Methods: Industrial production of this compound is carried out in large reactors where the reaction conditions, such as temperature and pressure, are meticulously controlled to ensure high yield and purity. The product is then neutralized with sodium hydroxide to form the sodium salt, which is subsequently purified and concentrated .

Chemical Reactions Analysis

Types of Reactions: Sodium Alkylarylpolyether Sulfonate primarily undergoes substitution reactions due to the presence of the sulfonate group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions:

Major Products: The major products formed from these reactions include sulfonated derivatives, oxidized alkyl chains, and reduced sulfonate groups .

Mechanism of Action

The mechanism of action of Sodium Alkylarylpolyether Sulfonate involves its ability to reduce surface tension and form micelles. This property allows it to emulsify oils and disperse particles in aqueous solutions. The sulfonate group interacts with water molecules, while the alkylarylpolyether chain interacts with hydrophobic substances, facilitating their solubilization .

Biological Activity

Sodium alkylarylpolether sulfonate (SAAPS) is an anionic surfactant widely utilized in various industrial and consumer applications due to its effective surface-active properties. This article explores the biological activity of SAAPS, focusing on its interactions with biological systems, potential toxicity, and environmental implications based on diverse research findings.

Chemical Structure and Properties

SAAPS is characterized by a hydrophobic alkyl chain and a hydrophilic sulfonate group, which contributes to its surfactant properties. The general formula can be represented as:

R SO3Na\text{R SO}_3\text{Na}

where RR denotes the alkylaryl group. This structural feature allows SAAPS to reduce surface tension and enhance wetting properties, making it effective in applications such as detergents and emulsifiers.

1. Toxicological Profile

Research has demonstrated that SAAPS exhibits low toxicity levels in various biological models. A comprehensive assessment indicated that acute exposure through dermal or oral routes presents minimal risk to human health. For instance, the oral LD50 for SAAPS is significantly higher than the expected doses from accidental ingestion, suggesting a low risk of acute health effects .

2. Skin Irritation Potential

Studies have evaluated the skin irritation potential of SAAPS. The findings indicate that at concentrations typically found in consumer products, SAAPS is not expected to cause skin irritation. This was corroborated by assessments that measured irritation scores in animal models, which showed no significant adverse effects .

3. Environmental Impact

The environmental impact of SAAPS has been scrutinized, particularly concerning its biodegradability and ecotoxicity. Laboratory studies have shown that SAAPS is readily biodegradable, breaking down into non-toxic byproducts under aerobic conditions. However, its accumulation in aquatic environments may pose risks to aquatic life if present in high concentrations .

Case Study 1: Occupational Exposure Assessment

A detailed assessment of occupational exposure to SAAPS was conducted in industrial settings where the compound is used as a surfactant. Monitoring data revealed that worker exposure levels were well below established safety thresholds, indicating effective risk management practices .

Exposure RouteConcentrationRisk Assessment
DermalLowLow Risk
OralVery LowLow Risk

Case Study 2: Aquatic Toxicity Testing

In a study examining the effects of SAAPS on aquatic organisms, researchers exposed fish and invertebrates to various concentrations of the surfactant. The results indicated minimal acute toxicity at concentrations below 10 mg/L, with no observed long-term effects on reproduction or growth at environmentally relevant levels .

1. Micellar Behavior

Research has shown that SAAPS forms micelles in aqueous solutions, which enhances its ability to solubilize hydrophobic compounds. This property is particularly beneficial in applications such as enhanced oil recovery (EOR), where surfactants are used to mobilize trapped oil .

2. Synergistic Effects with Other Surfactants

Studies have indicated that when combined with other surfactants, such as xylene sulfonates, SAAPS exhibits synergistic effects that enhance detergency and cleaning efficiency. This was evidenced by improved soil removal factors in comparative tests of different surfactant combinations .

Properties

CAS No.

9010-41-7

Molecular Formula

C11H8Cl2N2O

Molecular Weight

0

Synonyms

SODIUM ALKYLARYLPOLYETHER SULFONATE; TRITON X-200; TRITON(TM) X-200; TRITON X-202; triton x-200solution; Triton X-200 (28%); Triton(R) X-200 solution; Triton(R) X-200

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.